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Compound of Interest

Compound Name:
Phenol, 4,4'-(3,3,5-

trimethylcyclohexylidene)bis-

Cat. No.: B132520 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide comprehensive guidance on the safe handling, storage, and

disposal of Bisphenol TMC (BPTMC), a substitute for Bisphenol A (BPA). The following

protocols and data are intended to ensure the safety of laboratory personnel and to minimize

environmental impact.

Safety and Hazard Information
Bisphenol TMC (4,4'-(3,3,5-Trimethylcyclohexylidene)bis[phenol]) is a compound used in the

production of plastics and resins. While developed as a safer alternative to BPA, studies have

indicated potential health and environmental risks.

Hazard Identification:

Skin and Eye Irritation: May cause skin and eye irritation upon contact.[1]

Respiratory Irritation: Inhalation of dust may irritate the mucous membranes and upper

respiratory system.[1]

Endocrine Disruption: Studies suggest that BPTMC can exhibit estrogenic activity, potentially

acting as an endocrine disruptor.[2][3]
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Mitochondrial Toxicity: Research indicates that BPTMC can interfere with mitochondrial

function, leading to increased oxidative stress and reduced cell viability.[4][5][6]

Aquatic Toxicity: BPTMC is toxic to aquatic organisms, with observed effects on development

and reproduction in fish species.[2][3]

Data Summary:

Table 1: Physicochemical Properties of Bisphenol TMC

Property Value Reference

CAS Number 129188-99-4 [7]

Molecular Formula C₂₁H₂₆O₂ [1]

Molecular Weight 310.43 g/mol [1]

Physical State
Solid, White to Off-White

Powder/Flakes
[8]

Melting Point 204 °C (399 °F) [1]

Boiling Point 450.8 °C at 760 mmHg [8]

Flash Point 202.8 °C [8]

Solubility
Slightly soluble in Chloroform,

DMSO, and Methanol
[8]

Vapor Pressure 9.59E-09 mmHg at 25°C [8]

Density 1.075 g/cm³ [8]

Table 2: Toxicological Data for Bisphenol TMC
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Endpoint Organism Value Reference

96-hour LC50

Oryzias melastigma

(marine medaka)

embryos

4.6 mg/L [3]

Developmental Effects Oryzias melastigma

Altered hatching rates,

heart rate, and

swimming velocity at

concentrations of

0.25-2000 µg/L

[2]

Endocrine Effects Oryzias melastigma

Altered estrogen

receptor and

vitellogenin

concentrations at 0.25

µg/L

[2][3]

Mitochondrial Effects
Caenorhabditis

elegans

Reduced oxygen

consumption, lowered

mitochondrial

membrane potential,

and decreased ATP

levels at 1 mM

exposure

[5][6]

General Toxicity
Caenorhabditis

elegans

Developmental

delays, reduced

reproduction, and

diminished longevity

at 1 mM exposure

[4][5][6]

Note: Occupational exposure limits for Bisphenol TMC have not been established. It is

recommended to handle it with the same precautions as other potentially hazardous bisphenol

compounds.
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Protocol for Safe Handling and Use in a Laboratory
Setting
This protocol outlines the necessary steps for safely handling BPTMC powder and solutions to

minimize exposure.

Materials:

Bisphenol TMC (solid powder)

Appropriate solvent (e.g., DMSO, Methanol)

Personal Protective Equipment (PPE):

Safety goggles or face shield

Chemical-resistant gloves (nitrile or neoprene)

Laboratory coat

Respiratory protection (N95 or higher, especially when handling powder)

Chemical fume hood

Analytical balance

Spatula and weighing paper

Glassware (beakers, flasks)

Sealed, labeled containers for solutions

Procedure:

Preparation: Before handling BPTMC, ensure the work area is clean and decontaminated. All

necessary equipment and PPE should be readily available.
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Personal Protective Equipment (PPE): Don the appropriate PPE, including safety goggles, a

lab coat, and chemical-resistant gloves. When weighing or transferring the solid powder, a

respirator is mandatory to prevent inhalation of airborne particles.[8]

Weighing and Solution Preparation:

Conduct all weighing and solution preparation activities within a certified chemical fume

hood to minimize inhalation exposure.[9]

Use a spatula to carefully transfer the desired amount of BPTMC powder onto weighing

paper on an analytical balance. Avoid creating dust.

Transfer the weighed powder into a suitable glass container.

Slowly add the desired solvent to the container, stirring gently to dissolve the BPTMC.

Storage of Solutions:

Store all BPTMC solutions in clearly labeled, sealed containers. The label should include

the chemical name, concentration, solvent, date of preparation, and appropriate hazard

warnings.

Store in a cool, dry, and well-ventilated area away from incompatible materials.[8]

Handling of Solutions:

When working with BPTMC solutions, always wear appropriate PPE.

Avoid contact with skin and eyes. In case of contact, immediately flush the affected area

with copious amounts of water for at least 15 minutes.[8]

Avoid generating aerosols or mists.

Decontamination:

After handling, thoroughly wash hands and any exposed skin with soap and water.

Decontaminate all work surfaces and equipment with an appropriate cleaning agent.
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Remove and properly dispose of contaminated PPE.

Protocol for Disposal of Bisphenol TMC Waste
Proper disposal of BPTMC waste is crucial to prevent environmental contamination.

Materials:

Designated hazardous waste containers (clearly labeled)

Waste labels

Personal Protective Equipment (as listed in 2.1)

Procedure:

Waste Segregation:

Do not mix BPTMC waste with non-hazardous waste.

Collect all BPTMC-contaminated materials, including unused chemical, contaminated

labware (e.g., pipette tips, vials), and contaminated PPE, in a designated hazardous waste

container.[10]

Solid Waste:

Place solid BPTMC waste and contaminated disposable items into a clearly labeled,

sealed container for solid chemical waste.

Liquid Waste:

Collect liquid waste containing BPTMC in a separate, leak-proof, and clearly labeled

hazardous waste container.

Do not pour BPTMC solutions down the drain.

Labeling:
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Label all waste containers with "Hazardous Waste," the full chemical name "Bisphenol

TMC," and any other information required by your institution's Environmental Health and

Safety (EHS) department.[10]

Storage of Waste:

Store hazardous waste containers in a designated, secure area away from general

laboratory traffic.

Ensure containers are sealed to prevent leaks or spills.

Disposal:

Arrange for the pickup and disposal of the hazardous waste through your institution's EHS

office or a licensed hazardous waste disposal contractor.[8][10]

Follow all local, state, and federal regulations for the disposal of hazardous chemical

waste.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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